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Compound of Interest

Compound Name: Cetyl Alcohol

Cat. No.: B1195841 Get Quote

Essential Safety and Handling Guide for Cetyl
Alcohol
This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling Cetyl Alcohol. It offers

step-by-step procedures for safe handling, storage, and disposal to ensure a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Cetyl alcohol is a combustible solid that can cause skin, eye, and respiratory irritation.[1][2][3]

Adherence to proper PPE protocols is critical to mitigate exposure risks.

Recommended Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles or tightly sealed safety glasses.[4]

[5] A face shield may be necessary when there is a splash hazard.[5]

Skin Protection: Chemical-resistant gloves, such as butyl or nitrile rubber, are recommended.

[4] A lab coat, chemical-resistant apron, or coveralls should be worn to prevent skin contact.

[6][7]
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Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood to

minimize inhalation of dust.[1][3] If dust is generated and ventilation is inadequate, a NIOSH-

approved dust respirator should be used.[6][8] For major spills or fire situations, a self-

contained breathing apparatus (SCBA) may be required.[4][8]

Operational and Disposal Plans
Handling and Storage Protocol:

Ventilation: Always handle Cetyl Alcohol in a well-ventilated area or within a chemical fume

hood.[1]

Hygiene: Wash hands thoroughly with soap and water after handling.[1]

Storage: Keep the container tightly closed in a cool, dry, and well-ventilated place.[1][3][5]

Store away from strong oxidizing agents, acids, and halogens.[1][9]

Equipment: Ensure all equipment used for handling is properly grounded to prevent static

discharge.[8]

Spill Response and Disposal Plan:

Evacuation: In case of a spill, evacuate unnecessary personnel from the area.[2]

Ventilation: Ensure the spill area is well-ventilated.[1]

Containment: For small spills, carefully sweep up the solid material, avoiding dust

generation, and place it into a sealed, labeled container for disposal.[1][7][8] For larger spills,

use a shovel to collect the material.[8]

Cleaning: After the material has been collected, clean the spill site.[1]

Disposal: Dispose of the waste material and empty containers in accordance with all

applicable federal, state, and local environmental regulations.[9][10] Do not dispose of with

household garbage.[10]

First Aid Measures
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Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to remove contact lenses if present and easy to do so.[1][2] Seek medical attention if

eye irritation persists.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water.[1][2] If skin irritation occurs, seek medical advice.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[1][6] Seek medical attention if respiratory symptoms develop.[4]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[2][4] Call a poison center or

physician for guidance.[1]

Chemical and Physical Properties
The following table summarizes key quantitative data for Cetyl Alcohol.
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Property Value

CAS Number 36653-82-4[1][6]

Chemical Formula C₁₆H₃₄O / CH₃(CH₂)₁₄CH₂OH[1][6]

Molecular Weight 242.43 g/mol [1]

Appearance White powder or flakes with a faint odor[1][7]

Melting Point 45 - 56 °C (113 - 133 °F)[7][9]

Boiling Point Approximately 300 - 320 °C (572 - 608 °F)[9]

Flash Point 110 - 160 °C (230 - 320 °F)[1][6]

Autoignition Temperature 251 °C (484 °F)[1]

Solubility
Insoluble in water; partially soluble in alcohol

and ether[1]

Acute Oral Toxicity (LD50) 5000 mg/kg (Rat)[6][7]

Acute Dermal Toxicity (LD50) >2600 mg/kg (Rabbit)[6]

Experimental Protocols & Visualizations
The safe handling of Cetyl Alcohol can be visualized as a clear workflow from receipt of the

chemical to its final disposal.
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Preparation & Handling

Post-Handling & Disposal

Emergency Procedures

Step 1: Receive & Inspect Chemical

Step 2: Store in Cool, Dry, Ventilated Area
(Keep container sealed)

Step 3: Don Personal Protective Equipment (PPE)
- Safety Goggles

- Nitrile/Butyl Gloves
- Lab Coat

Step 4: Handle in Ventilated Area
(Fume Hood Recommended)

Step 5: Decontaminate Work Area

After Use

Step 6: Remove & Clean PPE

Step 7: Collect Waste in Labeled, Sealed Container

Step 8: Dispose of Waste per Institutional & Local Regulations

Spill Occurs

Follow Spill Cleanup Protocol

Exposure Occurs

Administer First Aid
(See Section Above)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cetyl Alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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